Cas no 2320899-27-0 (1-(2-methylphenyl)-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea)
1-(2-methylphenyl)-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea Chemical and Physical Properties
Names and Identifiers
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- 1-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)-3-(o-tolyl)urea
- 1-(2-methylphenyl)-3-[(4-thiophen-3-yloxan-4-yl)methyl]urea
- 1-(2-methylphenyl)-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea
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- Inchi: 1S/C18H22N2O2S/c1-14-4-2-3-5-16(14)20-17(21)19-13-18(7-9-22-10-8-18)15-6-11-23-12-15/h2-6,11-12H,7-10,13H2,1H3,(H2,19,20,21)
- InChI Key: SAABZCGXCRJGHS-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1(CNC(NC2C=CC=CC=2C)=O)CCOCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 399
- XLogP3: 3.1
- Topological Polar Surface Area: 78.6
1-(2-methylphenyl)-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6357-0457-2μmol |
1-(2-methylphenyl)-3-{[4-(thiophen-3-yl)oxan-4-yl]methyl}urea |
2320899-27-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6357-0457-5μmol |
1-(2-methylphenyl)-3-{[4-(thiophen-3-yl)oxan-4-yl]methyl}urea |
2320899-27-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6357-0457-10μmol |
1-(2-methylphenyl)-3-{[4-(thiophen-3-yl)oxan-4-yl]methyl}urea |
2320899-27-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6357-0457-20μmol |
1-(2-methylphenyl)-3-{[4-(thiophen-3-yl)oxan-4-yl]methyl}urea |
2320899-27-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6357-0457-1mg |
1-(2-methylphenyl)-3-{[4-(thiophen-3-yl)oxan-4-yl]methyl}urea |
2320899-27-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6357-0457-2mg |
1-(2-methylphenyl)-3-{[4-(thiophen-3-yl)oxan-4-yl]methyl}urea |
2320899-27-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6357-0457-3mg |
1-(2-methylphenyl)-3-{[4-(thiophen-3-yl)oxan-4-yl]methyl}urea |
2320899-27-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6357-0457-4mg |
1-(2-methylphenyl)-3-{[4-(thiophen-3-yl)oxan-4-yl]methyl}urea |
2320899-27-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6357-0457-5mg |
1-(2-methylphenyl)-3-{[4-(thiophen-3-yl)oxan-4-yl]methyl}urea |
2320899-27-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6357-0457-10mg |
1-(2-methylphenyl)-3-{[4-(thiophen-3-yl)oxan-4-yl]methyl}urea |
2320899-27-0 | 10mg |
$79.0 | 2023-09-09 |
1-(2-methylphenyl)-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 1-(2-methylphenyl)-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea
1-(2-Methylphenyl)-3-{4-(Thiophen-3-yl)Oxan-4-ylmethyl}Urea: A Comprehensive Overview
The compound 1-(2-methylphenyl)-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea, identified by the CAS number 2320899-27-0, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique combination of functional groups, including a urea moiety, a thiophene ring, and a cyclic ether (oxane) structure. These features make it an intriguing subject for both academic and industrial investigations.
Recent studies have highlighted the importance of thiophene-containing compounds in the development of advanced materials, particularly in the realm of electronics. The thiophene group in this compound contributes to its electronic properties, making it a candidate for applications in organic semiconductors and conductive polymers. Researchers have explored the influence of substituents on thiophene's electronic behavior, revealing that the presence of electron-donating groups, such as the methylphenyl group in this compound, can significantly enhance its conductivity and stability.
The oxane ring in the structure introduces additional complexity by providing a rigid framework that can influence the molecule's conformational flexibility. This feature is particularly advantageous in drug design, where molecular rigidity can improve bioavailability and target specificity. Recent advancements in computational chemistry have enabled researchers to simulate the interactions of such molecules with biological targets, paving the way for potential therapeutic applications.
The synthesis of 1-(2-methylphenyl)-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of thiophene into the molecule is typically achieved through coupling reactions, while the urea moiety is formed via nucleophilic addition. These steps require precise control over reaction conditions to ensure high yields and product purity.
In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, its unique structure suggests potential as a scaffold for developing novel drug candidates. For instance, studies have indicated that similar urea-containing compounds exhibit anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Additionally, its electronic properties make it a strong candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes.
Recent research has also focused on the environmental impact of synthesizing and utilizing such compounds. Efforts are being made to develop greener synthesis routes that minimize waste and energy consumption. For example, the use of biodegradable solvents and catalysts has been explored to enhance the sustainability of this compound's production process.
In conclusion, 1-(2-methylphenyl)-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea represents a fascinating intersection of organic chemistry, materials science, and pharmacology. Its versatile structure and unique properties position it as a valuable tool for advancing both fundamental research and practical applications. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in diverse scientific disciplines.
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